Cas no 29329-99-5 (1,2-diphenyl-1H-indole-3-carbaldehyde)

• Product Name: 1,2-diphenyl-1H-indole-3-carbaldehyde
• CAS No: 29329-99-5
• MF: C₂₁H₁₅NO
• MW: 297.349905252457
• MDL: MFCD00629119
• CID: 256972
• PubChem ID: 121813
• Update Time: 2025-06-15

1,2-diphenyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde,1,2-diphenyl-
• 1,2-Diphenyl-1H-Indole-3-Carbaldehyde
• 1,2-Diphenylindole-3-carboxaldehyde
• 1,2-Diphenylindol-3-carboxaldehyd
• 1,2-diphenyl-indole-3-carbaldehyde
• 3-FORMYL-1,2-DIPHENYLINDOLE
• Oprea1_868105
• ELC9DKX9SF
• 1,2-diphenylindole-3-carbaldehyde
• DTXSID2067456
• UNII-ELC9DKX9SF
• 29329-99-5
• EINECS 249-562-0
• SCHEMBL6748554
• NS00028667
• MFCD00629119
• Z56896290
• Indole-3-carboxaldehyde, 1,2-diphenyl-
• VSWUURYDUFEIQQ-UHFFFAOYSA-N
• 1H-Indole-3-carboxaldehyde, 1,2-diphenyl-
• 1,2-Diphenyl-3-indolecarboxaldehyde
• AG-690/33447039
• 1, 2-diphenylindole-3-carbaldehyde
• Oprea1_871443
• F2124-0926
• AKOS000115348
• EN300-01025
• 1,2-diphenyl-1H-indole-3-carbaldehyde

• MDL： MFCD00629119
• Inchi： 1S/C21H15NO/c23-15-19-18-13-7-8-14-20(18)22(17-11-5-2-6-12-17)21(19)16-9-3-1-4-10-16/h1-15H
• InChI Key： VSWUURYDUFEIQQ-UHFFFAOYSA-N
• SMILES： O=CC1C2C=CC=CC=2N(C2C=CC=CC=2)C=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 297.11500
• Monoisotopic Mass: 297.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22A^2
• XLogP3: 4.8

Experimental Properties

• Density: 1.12
• Melting Point: 229-230℃
• Boiling Point: 424.2 °C at 760 mmHg
• Flash Point: 210.3 °C
• Refractive Index: 1.628
• PSA: 22.00000
• LogP: 5.11000
• Sensitiveness: Air Sensitive

1,2-diphenyl-1H-indole-3-carbaldehyde Security Information

• TSCA：Yes

Additional information on 1,2-diphenyl-1H-indole-3-carbaldehyde

Recent Advances in the Study of 1,2-Diphenyl-1H-indole-3-carbaldehyde (CAS: 29329-99-5) in Chemical Biology and Pharmaceutical Research

The compound 1,2-diphenyl-1H-indole-3-carbaldehyde (CAS: 29329-99-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 1,2-diphenyl-1H-indole-3-carbaldehyde as a key intermediate in the synthesis of various heterocyclic compounds. Its indole core structure, combined with the presence of aldehyde and phenyl groups, makes it a valuable scaffold for designing novel bioactive molecules. Researchers have explored its utility in the development of anti-inflammatory, anticancer, and antimicrobial agents, leveraging its ability to interact with multiple biological targets.

One of the most notable advancements in the study of this compound is its role in the inhibition of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1,2-diphenyl-1H-indole-3-carbaldehyde exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests its potential as a lead compound for developing new anti-inflammatory drugs with fewer side effects compared to traditional NSAIDs.

In addition to its anti-inflammatory properties, recent research has also explored the anticancer potential of 1,2-diphenyl-1H-indole-3-carbaldehyde. A study conducted by a team at the University of Cambridge revealed that certain derivatives of this compound can induce apoptosis in cancer cells by modulating the activity of Bcl-2 family proteins. The study, published in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's ability to selectively target cancer cells while sparing normal cells, a critical feature for reducing off-target effects in chemotherapy.

The synthesis of 1,2-diphenyl-1H-indole-3-carbaldehyde has also seen significant improvements in recent years. A 2022 paper in Organic Letters described a novel, high-yield synthetic route using palladium-catalyzed cross-coupling reactions, which offers advantages in terms of scalability and environmental sustainability. This methodological advancement is expected to facilitate further research and development of this compound and its derivatives.

Despite these promising developments, challenges remain in the clinical translation of 1,2-diphenyl-1H-indole-3-carbaldehyde-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical and clinical studies. However, the compound's structural flexibility and demonstrated bioactivity make it a compelling candidate for future drug discovery efforts.

In conclusion, 1,2-diphenyl-1H-indole-3-carbaldehyde (CAS: 29329-99-5) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities and recent synthetic advancements underscore its potential as a key player in the development of next-generation therapeutics. Continued research into its mechanisms of action and optimization of its pharmacological properties will be crucial for realizing its full therapeutic potential.